Cas no 1000774-33-3 (7-Hydroxybenzo[b]thiophene-6-carboxylic acid)

• Product Name: 7-Hydroxybenzo[b]thiophene-6-carboxylic acid
• CAS No: 1000774-33-3
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 2115547
• Update Time: 2023-08-04

7-Hydroxybenzo[b]thiophene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxyBenzo[b]thiophene-6-carboxylic acid
• NVSUDGKILAXYFK-UHFFFAOYSA-N
• 7-hydroxy-benzo[b]thiophene-6-carboxylic acid
• 7-Hydroxybenzo[b]thiophene-6-carboxylic acid

• Inchi： 1S/C9H6O3S/c10-7-6(9(11)12)2-1-5-3-4-13-8(5)7/h1-4,10H,(H,11,12)
• InChI Key： NVSUDGKILAXYFK-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC(C(=O)O)=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 85.8